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Compound of Interest

Compound Name: BMS-935177

Cat. No.: B15576437

Disclaimer: This document provides crucial safety and logistical information for the handling of
BMS-935177. As a specific Safety Data Sheet (SDS) for BMS-935177 is not publicly available,
the following guidance is based on established best practices for handling highly potent active
pharmaceutical ingredients (HPAPIs). A compound-specific risk assessment should be
conducted by qualified personnel before any handling of BMS-935177.

BMS-935177 is identified as a potent and selective reversible inhibitor of Bruton's tyrosine
kinase (Btk) with an IC50 of 3 nM.[1] Due to its high potency, stringent safety protocols are
necessary to minimize exposure and ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment (PPE) are paramount to
creating a safe handling environment for potent compounds like BMS-935177. The following
table summarizes the recommended PPE.
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Specifications and

PPE Category Item )
Recommendations
Recommended for operations
with a high potential for
aerosol or dust generation.
Powered Air-Purifying PAPRs with hoods or full

Respiratory Protection ) ) ) )
Respirator (PAPR) facepieces can provide high

Assigned Protection Factors
(APFs), potentially up to 1000.

[2](3]

Must be used with appropriate
Reusable Half or Full- particulate filters (P100/FFP3).
Facepiece Respirator A proper fit test is mandatory

before use.[2]

Suitable only for low-risk
activities and should not be
relied upon as primary
Disposable Respirators (e.g., protection when handling
N95) highly potent compounds.[2]
Anyone unpacking hazardous
drugs not in plastic should

wear a respirator.[4]

Wear two pairs of nitrile

gloves. The outer pair must be
Hand Protection Double Gloving changed immediately upon

contamination or at regular,

defined intervals.[2]

Body Protection Disposable Coveralls "Bunny suits" made from
materials like Tyvek® or
microporous film (MPF) are
recommended to provide full-
body protection against
chemical splashes and dust.[2]

[4] Garments with features like
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adhesive flaps over zippers

offer enhanced protection.[5]

A dedicated, disposable or

professionally laundered lab
Dedicated Lab Coat coat should be worn over

personal clothing and under

coveralls.[2]

Use chemical splash goggles

) that create a complete seal
) Chemical Splash Goggles or )
Eye Protection ] around the eyes. A face shield
Face Shield
can be worn over goggles for

additional protection.[2]

Must be worn in the

designated handling area and
Foot Protection Disposable Shoe Covers removed before exiting to

prevent the spread of

contamination.[2][4]

Operational Plan for Safe Handling

A systematic approach is essential for safely handling potent compounds. The following step-
by-step plan outlines the key phases of handling BMS-935177.

1. Preparation and Engineering Controls:

» Designated Area: All handling of BMS-935177 should occur in a designated area with

restricted access.

o Containment: For weighing and aliquoting powders, the use of a containment system such
as a flexible containment glove bag is highly recommended to minimize dust exposure.[3]

» Ventilation: Work should be performed in a certified chemical fume hood or other ventilated

enclosure.
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o Decontamination: A validated decontamination solution should be readily available in the
work area.[2]

o Spill Kit: A chemical spill kit appropriate for potent compounds must be readily accessible.[2]
2. Donning PPE:

e PPE must be donned in the correct sequence in a designated clean area or anteroom before
entering the handling area.[2]

3. Compound Handling:

» Weighing and Aliquoting: Whenever possible, use a closed system for weighing and
transferring the compound. Handle powders with techniques that minimize dust generation,
such as gentle scooping.[2]

e Solution Preparation: When dissolving the compound, add the solvent to the solid slowly to
prevent splashing. Keep containers covered as much as possible.[2] BMS-935177 is soluble
in DMSO.[6]

4. Post-Handling Procedures:

o Decontamination: Thoroughly decontaminate all surfaces and equipment used during the
handling process with a validated cleaning agent.[2]

o Doffing PPE: Remove PPE in the designated doffing area, taking care to avoid self-
contamination. Dispose of single-use PPE in the appropriate hazardous waste container.[2]

o Personal Hygiene: Thoroughly wash hands and any potentially exposed skin with soap and
water after removing PPE.[2]

Disposal Plan

Proper disposal of BMS-935177 and all contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Containment:
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Waste Containers: Prepare clearly labeled, sealed, and leak-proof waste containers for all
types of waste that will be generated (solid, liquid, sharps).[2] Black containers are often
used for hazardous pharmaceutical waste.

Contaminated Materials: All disposable items that have come into contact with BMS-935177,
including PPE, weigh boats, pipette tips, and cleaning materials, must be disposed of as
hazardous waste.

. Disposal Method:

High-Temperature Incineration: The preferred method for the disposal of potent
pharmaceutical compounds is high-temperature incineration by a licensed hazardous waste
management company.[7]

Regulatory Compliance: All waste disposal must comply with applicable federal, state, and
local regulations.[8] Do not dispose of this waste down the drain or in the regular trash.[9]

. Documentation:

Maintain accurate and detailed records of all disposed hazardous waste in accordance with
regulatory requirements.[2]

Visual Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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